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Azaspiracid-2 Azaspiracid-2
Brand Name: Vulcanchem
CAS No.: 265996-92-7
VCID: VC0164321
InChI: InChI=1S/C48H73NO12/c1-26-16-34(11-9-10-12-40(50)51)55-44(21-26)13-14-47(61-44)32(7)19-35-36(58-47)20-38(54-35)43(52)48(53)33(8)18-29(4)41(60-48)30(5)23-45-22-27(2)17-37(56-45)42-39(57-45)24-46(59-42)31(6)15-28(3)25-49-46/h9,11,16,27-29,31-39,41-43,49,52-53H,5,10,12-15,17-25H2,1-4,6-8H3,(H,50,51)
SMILES: CC1CC2C3C(CC4(O3)C(CC(CN4)C)C)OC(C1)(O2)CC(=C)C5C(CC(C(O5)(C(C6CC7C(O6)CC(C8(O7)CCC9(O8)CC(=CC(O9)C=CCCC(=O)O)C)C)O)O)C)C
Molecular Formula: C48H73NO12
Molecular Weight: 856.107

Azaspiracid-2

CAS No.: 265996-92-7

Reference Standards

VCID: VC0164321

Molecular Formula: C48H73NO12

Molecular Weight: 856.107

Azaspiracid-2 - 265996-92-7

CAS No. 265996-92-7
Product Name Azaspiracid-2
Molecular Formula C48H73NO12
Molecular Weight 856.107
Standard InChI InChI=1S/C48H73NO12/c1-26-16-34(11-9-10-12-40(50)51)55-44(21-26)13-14-47(61-44)32(7)19-35-36(58-47)20-38(54-35)43(52)48(53)33(8)18-29(4)41(60-48)30(5)23-45-22-27(2)17-37(56-45)42-39(57-45)24-46(59-42)31(6)15-28(3)25-49-46/h9,11,16,27-29,31-39,41-43,49,52-53H,5,10,12-15,17-25H2,1-4,6-8H3,(H,50,51)
Standard InChIKey FWMJPUBOGPIFOU-UHFFFAOYSA-N
SMILES CC1CC2C3C(CC4(O3)C(CC(CN4)C)C)OC(C1)(O2)CC(=C)C5C(CC(C(O5)(C(C6CC7C(O6)CC(C8(O7)CCC9(O8)CC(=CC(O9)C=CCCC(=O)O)C)C)O)O)C)C
Synonyms Azaspiracid-2 and 37-epi Azaspiracid-2;
Last Modified Aug 20 2021
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